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Compound of Interest

3-Chloro-2-fluoro-5-
Compound Name:
(trifluoromethyl)benzaldehyde

Cat. No.: B1348975

For Research and Development Professionals

This document provides a comprehensive overview of the physicochemical properties of 3-
Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde, a key intermediate in various synthetic
applications.

Molecular Identity and Structure

3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde is an aromatic aldehyde characterized by
the presence of chloro, fluoro, and trifluoromethyl functional groups on the benzaldehyde
scaffold.

Chemical Structure:
Caption: Chemical structure of 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde.

Physicochemical Properties

A summary of the key quantitative data for 3-Chloro-2-fluoro-5-
(trifluoromethyl)benzaldehyde is presented in the table below.
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Property Value Reference
Molecular Formula CsHsCIF40O [1112]
Molecular Weight 226.56 g/mol [1][2]

CAS Number 261763-02-4 [11[2]
Density 1.54 g/mL at 25 °C [2]

Boiling Point 196 °C [2]
Refractive Index n20/D 1.476 [2]

Experimental Protocols

The characterization of 3-Chloro-2-fluoro-5-(trifluoromethyl)benzaldehyde typically involves
standard analytical techniques to confirm its identity and purity. While specific experimental
details may vary between laboratories, the general methodologies are outlined below.

Workflow for Quality Control Analysis:

Analytical Techniques
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Caption: A generalized workflow for the quality control analysis of synthesized benzaldehyde
derivatives.

Signaling Pathway Interactions (Hypothetical)

In drug discovery, understanding how a molecule might interact with biological pathways is
crucial. While the specific biological activity of 3-Chloro-2-fluoro-5-
(trifluoromethyl)benzaldehyde is not detailed here, the following diagram illustrates a
hypothetical signaling pathway where a derivative of this compound could act as an inhibitor.
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Hypothetical Kinase Signaling Pathway
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Caption: A hypothetical signaling pathway illustrating the potential inhibitory action of a drug

candidate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1348975#3-chloro-2-fluoro-5-trifluoromethyl-
benzaldehyde-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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